Cas no 122376-76-5 (2-(3,5-Difluorophenyl)acetonitrile)

2-(3,5-Difluorophenyl)acetonitrile Properties

Names and Identifiers

• 3,5-Difluorobenzylcyanide
• 3,5-Difluorophenyl acetonitrile
• 2-(3,5-Difluorophenyl)acetonitrile
• Benzeneacetonitrile, 3,5-difluoro- (9CI)
• 3,5-Difluorophenylacetonitrile, 5-Difluorophenylacetonitrile
• 3,5-Difluorophenylacetonitrile
• 3,5-DIFLUOROBENZYL CYANIDE
• 3,5-Difluorophenylacetonitrile98%
• 3,5-Difluorophenylacetonitrile 98%
• Benzeneacetonitrile, 3,5-difluoro-
• (3,5-difluorophenyl)acetonitrile
• OBMYMTSBABEPIB-UHFFFAOYSA-N
• 2-(3,5-difluorophenyl)ethanenitrile
• PubChem1588
• KSC493I3T
• 3,5 difluorophenylacetonitrile
• 3,5-difluoro-phenylacetonitrile
• 3,5 - Difluorophenylacetonit
• 122376-76-5
• A21810
• DTXSID10333790
• AM82827
• PS-8905
• Z820119882
• MFCD00061278
• DS-1563
• FT-0614602
• SCHEMBL1019992
• 2-(3,5-Difluorophenyl)acetonitrile;3,5-Difluorobenzyl cyanide;2-(3,5-Difluorophenyl)acetonitrile
• F0001-0361
• CS-W018079
• 3,5-Difluorophenylacetonitrile, 98%
• SY017084
• AKOS007930907
• EN300-55008
• J-004795
• AC-4191
• D3443
• (3,5-difluorophenyl)-acetonitrile
• DTXCID20284880
• 2-(3,5-difluorophenyl)acetonitrile
• DB-023712
• 3,5-Difluorobenzyl Cyanide
• +Expand

• MDL： MFCD00061278
• InChIKey： OBMYMTSBABEPIB-UHFFFAOYSA-N
• Inchi： 1S/C8H5F2N/c9-7-3-6(1-2-11)4-8(10)5-7/h3-5H,1H2
• SMILES： FC1C([H])=C(C([H])=C(C([H])([H])C#N)C=1[H])F
• BRN： 6386696

Computed Properties

• Exact Mass: 153.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 153.039
• Heavy Atom Count: 11
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.03088
• PSA: 23.79000
• Refractive Index: 1.472
• Boiling Point: 204.4 °C at 760 mmHg
• Melting Point: 36.0 to 40.0 deg-C
• Flash Point: >230 °F
• Color/Form: White or grayish yellow solid
• Solubility: Insoluble in water
• Density: 1.234

2-(3,5-Difluorophenyl)acetonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Sealed in dry,Room Temperature
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

2-(3,5-Difluorophenyl)acetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides